Cas no 53332-67-5 ((1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride)

• Product Name: (1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride
• CAS No: 53332-67-5
• MF: C₅H₁₁Cl₂N₃
• MW: 184.066938638687
• MDL: MFCD09431497
• CID: 365773
• PubChem ID: 12147491
• Update Time: 2025-07-02

(1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-imidazol-2-yl)methanamine dihydrochloride
• (1-methylimidazol-2-yl)methanamine,dihydrochloride
• 1H-Imidazole-2-methanamine,1-methyl-, hydrochloride (1:2)
• C-(1-Methyl-1H-imidazol-2-yl)-methylaminedihydrochloride
• 2-Aminomethyl-1-methyl-1H-imidazole dihydrochloride
• BESTIPHARMA 585-480
• AKOS004107411
• SCHEMBL2573335
• MB07317
• 1H-Imidazole-2-methanamine, 1-methyl-, dihydrochloride
• VOJQTCGJLJPNJU-UHFFFAOYSA-N
• (1-Methyl-1H-imidazol-2-yl)methanaminedihydrochloride
• 53332-67-5
• 1-(1-Methyl-1h-imidazol-2-yl)methanamine dihydrochloride
• DTXSID60478564
• EN300-7374042
• [(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride
• MFCD09431497
• c-(1-methyl-1h-imidazol-2-yl)-methylamine dihydrochloride
• CS-0217339
• 1-(1-Methyl-1H-imidazol-2-yl)methanamine--hydrogen chloride (1/2)
• 1H-Imidazole-2-methanamine,1-methyl-,hydrochloride(1:2)
• (1-methylimidazol-2-yl)methanamine;dihydrochloride
• FT-0712466
• BS-38169
• DB-071659
• 1-(1-METHYLIMIDAZOL-2-YL)METHANAMINE DIHYDROCHLORIDE
• (1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride

• MDL： MFCD09431497
• Inchi： 1S/C5H9N3.2ClH/c1-8-3-2-7-5(8)4-6;;/h2-3H,4,6H2,1H3;2*1H
• InChI Key： VOJQTCGJLJPNJU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=CN=C1CN

Computed Properties

• Exact Mass: 183.03300
• Monoisotopic Mass: 183.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Boiling Point: 312.4°C at 760 mmHg
• Flash Point: 142.7°C
• PSA: 43.84000
• LogP: 2.18310

(1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride

Introduction to (1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride (CAS No. 53332-67-5)

(1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride, identified by its CAS number 53332-67-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the imidazole derivatives class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a methyl-substituted imidazole ring connected to an amine group, makes it a versatile intermediate in the synthesis of more complex pharmacophores.

The< strong>imidazole core is a heterocyclic aromatic structure that is widely prevalent in natural products and bioactive molecules. Its unique electronic properties and ability to form stable hydrogen bonds make it an indispensable component in medicinal chemistry. In particular, derivatives of imidazole have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of the< strong>methyl group at the 1-position of the imidazole ring enhances its reactivity and influences its pharmacokinetic behavior, making it a valuable scaffold for drug design.

The< strong>dihydrochloride salt form of (1-methyl-1H-imidazol-2-yl)methylamine is particularly noteworthy due to its improved solubility and stability compared to the free base form. This enhancement in physicochemical properties is crucial for pharmaceutical applications, as it facilitates formulation development and improves bioavailability. The dihydrochloride salt also ensures better handling and storage conditions, which are essential for maintaining the integrity of the compound during various stages of drug development.

Recent advancements in computational chemistry and molecular modeling have highlighted the< strong>biological relevance of (1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride. Studies have demonstrated that this compound can interact with specific biological targets, including enzymes and receptors, which are involved in various disease pathways. For instance, research has suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases, making them potential candidates for anticancer therapies. Additionally, their interaction with ion channels has been explored for potential applications in neuropharmacology.

The< strong>pharmaceutical industry has shown increasing interest in imidazole-based compounds due to their broad spectrum of biological activities. (1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride, with its unique structural features, is being investigated as a lead compound for novel drug candidates. Its ability to modulate biological processes at the molecular level makes it a promising candidate for further development. Researchers are leveraging high-throughput screening techniques to identify new analogs with enhanced potency and reduced toxicity.

In addition to its pharmaceutical applications, (1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride has found utility in chemical biology research. Its role as a building block in synthetic chemistry allows researchers to construct more complex molecules with tailored properties. The< strong>imine functionality present in the molecule can be readily modified through various chemical reactions, enabling the synthesis of diverse libraries of compounds for biological testing.

The< strong>catalytic applications of this compound have also been explored. Imidazole derivatives are known to act as ligands in transition metal-catalyzed reactions, facilitating various organic transformations. The presence of the methyl group and amine functionalities enhances its versatility as a ligand system, making it useful in asymmetric synthesis and other catalytic processes.

The< strong>safety profile of (1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further development into a drug candidate.

In conclusion, (1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride (CAS No. 53332-67-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for medicinal chemists and biologists alike. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of novel therapeutic agents.